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Compound of Interest

Compound Name:
8-Bromo-6-methylquinazolin-

4(3H)-one

Cat. No.: B1417694 Get Quote

An In-depth Technical Guide to the Safe Handling of 8-Bromo-6-methylquinazolin-4(3H)-one

Introduction
8-Bromo-6-methylquinazolin-4(3H)-one is a heterocyclic organic compound belonging to the

quinazolinone class. Molecules built upon the quinazolin-4(3H)-one core are of significant

interest in medicinal chemistry and drug development, serving as valuable scaffolds for the

synthesis of novel therapeutic agents.[1] Given its role as a research chemical and building

block, professionals in laboratory and pharmaceutical settings must possess a thorough

understanding of its safety profile and handling requirements to ensure personnel safety and

experimental integrity.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of

8-Bromo-6-methylquinazolin-4(3H)-one. As specific toxicological data for this exact

compound is limited, this document synthesizes information from available safety data sheets

(SDS) for the compound, structurally related analogues, and established best practices for

handling halogenated organic compounds.[2][3][4] The protocols herein are designed to

empower researchers and scientists to manage the associated risks by applying the principles

of hazard assessment, engineering controls, personal protection, and emergency

preparedness.

Hazard Assessment & Toxicological Profile
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A foundational element of safe laboratory practice is a comprehensive understanding of a

chemical's intrinsic properties and potential hazards.

Physicochemical Properties
A summary of the key physical and chemical properties of 8-Bromo-6-methylquinazolin-
4(3H)-one is presented below. This information is critical for predicting its behavior under

various experimental conditions.

Property Value Source

CAS Number 215115-09-6 [2][5]

Molecular Formula C₉H₇BrN₂O [2][5]

Molecular Weight ~239.07 g/mol [2][5]

Physical Form Solid [5]

Purity Typically ≥98% [5]

GHS Classification and Hazard Statements
Comprehensive toxicological data for 8-Bromo-6-methylquinazolin-4(3H)-one is not readily

available in public databases.[2][3] Therefore, a precautionary approach is mandated. The

hazard classification presented here is based on the profiles of structurally similar brominated

heterocyclic compounds and quinazolinone derivatives.[4][6] The primary anticipated hazards

include acute oral toxicity, skin irritation, and serious eye irritation.
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Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)

Skin Irritation Category 2
H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Eye Irritation Category 2A
H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

This classification is based on surrogate data and represents a conservative assessment. All

handling procedures should reflect these potential hazards.

Principle Routes of Exposure
Inhalation: Inhalation of fine dust or aerosols is a primary concern, particularly during

weighing and transfer operations. This can lead to respiratory tract irritation.[7]

Skin Contact: Direct contact with the solid or solutions can cause skin irritation.

Eye Contact: The compound is expected to be a serious eye irritant. Accidental contact can

result in significant damage if not addressed immediately.[4]

Ingestion: Accidental ingestion is harmful.

Engineering Controls & Ventilation
The first and most effective line of defense in preventing chemical exposure is the

implementation of robust engineering controls.

Primary Engineering Control: Chemical Fume Hood All procedures involving the handling of

solid 8-Bromo-6-methylquinazolin-4(3H)-one or its solutions must be performed within a

certified chemical fume hood.
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Causality Explanation: A fume hood provides critical protection by exhausting airborne

contaminants away from the operator's breathing zone. For a fine solid like this compound, the

potential for generating inhalable dust during manipulation (e.g., scraping from a container,

weighing) is high. The controlled airflow of a fume hood contains this dust, effectively mitigating

the risk of respiratory exposure.[7]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical. The selection of appropriate

PPE must be based on a thorough risk assessment of the specific task being performed.[8]

Minimum PPE Requirements
For any work in the laboratory where this chemical is present, the following are mandatory:[7]

[9]

Eye Protection: ANSI Z87-certified safety glasses with side shields.

Body Protection: A long-sleeved laboratory coat.

Foot Protection: Closed-toe shoes.

Task-Specific PPE
The following diagram outlines the workflow for selecting additional, task-specific PPE.
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Start: Prepare to Handle
8-Bromo-6-methylquinazolin-4(3H)-one

Assess Task:
What is the procedure?

Weighing or Transferring
Solid Powder

Solid

Dissolving or Routine
Solution Handling

Solution

Heating or Refluxing
Solution

Reaction

Wear Chemical-Resistant Gloves
(Nitrile minimum)

Consider N95/P95 Respirator
if dust is unavoidable

Upgrade to Chemical Splash Goggles

Proceed with Experiment

Add Face Shield over Goggles

Click to download full resolution via product page

Caption: PPE selection workflow based on the experimental task.

Standard Operating Procedures (SOPs) for Handling
Adherence to validated protocols is essential for mitigating risk.
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Weighing and Dispensing Solid Compound
Preparation: Don all required PPE (lab coat, safety glasses, nitrile gloves). Ensure the

chemical fume hood is operational.

Staging: Place an analytical balance, weighing paper, and necessary utensils inside the

fume hood.

Tare: Place the weighing paper on the balance and tare to zero.

Dispensing: Carefully dispense the desired amount of 8-Bromo-6-methylquinazolin-4(3H)-
one onto the weighing paper. Use a spatula and avoid any actions that could generate dust,

such as tapping the container forcefully.

Closure: Immediately and securely close the source container.

Cleanup: Wipe the spatula and any surrounding surfaces within the fume hood with a damp

cloth to collect any residual dust. Dispose of the cloth as hazardous waste.

Transfer: Carefully fold the weighing paper and transfer the compound to the reaction vessel,

also within the fume hood.

Solution Preparation
Preparation: Perform all steps within a chemical fume hood.

Addition: Add the weighed solid to the desired reaction vessel.

Solvent Addition: Slowly add the solvent to the solid with stirring to facilitate dissolution and

prevent splashing.

Mixing: Use magnetic stirring or gentle agitation to complete the dissolution. If heating is

required, use a heating mantle with temperature control and ensure the vessel is equipped

for reflux if necessary.

Emergency Procedures
Preparedness is key to managing unexpected events safely and effectively.
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Personal Exposure
Immediate and correct first aid is critical.[2][3]

Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[3] 2. If breathing is difficult or has

stopped, provide artificial respiration.[3] 3. Seek

immediate medical attention.

Skin Contact

1. Immediately remove all contaminated

clothing.[3] 2. Flush the affected skin with

copious amounts of soap and water for at least

15 minutes.[3] 3. Seek medical attention if

irritation develops or persists.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open.[2] 2. Remove contact lenses if

present and easy to do.[4] 3. Seek immediate

medical attention.

Ingestion

1. Rinse the mouth thoroughly with water. Do

NOT induce vomiting.[3] 2. Never give anything

by mouth to an unconscious person.[3] 3. Seek

immediate medical attention and show the SDS

to the medical professional.[2]

Accidental Release (Spill)
The following decision tree provides a logical workflow for responding to a spill.
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Spill Occurs

Alert personnel in the immediate area

Assess Spill
(Size & Location)

Small Spill (<10g)
Contained in Fume Hood

Small & Contained

Large Spill (>10g)
or Outside Hood

Large or Uncontained

Don appropriate PPE:
- Nitrile Gloves (double-glove)

- Goggles
- Lab Coat

- N95 Respirator

Evacuate the area.
Restrict access.

Gently cover with absorbent material
(e.g., vermiculite) to avoid dust

Carefully sweep material into a
labeled hazardous waste container

Decontaminate the area
with a suitable solvent and wipe clean

Dispose of all materials
as hazardous chemical waste

Spill Managed

Contact Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Decision tree for responding to an accidental spill.
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Storage and Waste Disposal
Proper storage and disposal are crucial for long-term safety and regulatory compliance.

Storage Requirements
Container: Store in a tightly sealed, clearly labeled container.[10]

Conditions: Keep in a cool, dry, and dark place away from direct sunlight.[6]

Incompatibilities: Store away from strong oxidizing agents.[11]

Chemical Waste Management
Segregation: All waste containing 8-Bromo-6-methylquinazolin-4(3H)-one, including

rinsate and contaminated materials, must be segregated as hazardous waste.[7]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the chemical name, and associated hazard pictograms.[7]

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing papers, and pipette tips, must be placed in the designated solid

hazardous waste container.[7]

Disposal: Arrange for the collection and disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste contractor,

in accordance with all local, state, and federal regulations.[7]

Conclusion
While 8-Bromo-6-methylquinazolin-4(3H)-one is a valuable compound for research and

development, its safe use hinges on a proactive and informed approach to safety. Due to the

absence of comprehensive toxicological data, all personnel must handle this chemical with a

high degree of caution, assuming it to be harmful and irritant as indicated by related structures.

By rigorously implementing the hierarchy of controls—prioritizing engineering controls,

adhering to strict PPE protocols, following established SOPs, and being prepared for

emergencies—researchers can effectively minimize exposure and ensure a safe laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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